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Compound of Interest

Compound Name: Dimercury diiodide

Cat. No.: B101418

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Dimercury diiodide is an extremely toxic and hazardous material. All handling and
experimental procedures must be conducted by trained professionals in a properly equipped
laboratory with appropriate personal protective equipment and engineering controls. This
document is for informational purposes only and does not constitute a recommendation for its
use.

Introduction

Dimercury diiodide, also known as mercurous iodide or mercury(l) iodide, with the chemical
formula Hgzlz, is a dense, yellow, crystalline solid.[1][2] It is characterized by a linear I-Hg-Hg-I
structure.[1] This compound is highly sensitive to light, upon exposure to which it decomposes
into elemental mercury and mercury(ll) iodide.[1][2] Historically, it saw use in medicine,
particularly as a treatment for syphilis, but its extreme toxicity has led to the cessation of such
applications.[1] Currently, its use is confined to specific scientific and research applications,
primarily in materials science and analytical chemistry.

Chemical and Physical Properties

A summary of the key chemical and physical properties of dimercury diiodide is presented in
Table 1.

Table 1: Chemical and Physical Properties of Dimercury Diiodide
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Property Value Reference(s)
CAS Number 15385-57-6 [1][2]
Molecular Formula Hgzl2 [1]12]
Molecular Weight 654.99 g/mol [11[2]

Bright-yellow, amorphous,
Appearance (2]
heavy, odorless powder

Color Yellow crystalline solid [1]
Density 7.70 g/cm?3 [2]
] ] 290°C (with partial
Melting Point N [2]
decomposition)
Boiling Point Decomposes [2]

Insoluble in water, alcohol, or

ether. Soluble in solutions of
Solubility mercurous or mercuric nitrates.  [2]

Decomposes in cold ammonia

solutions and alkali iodides.

Darkens upon exposure to
Light Sensitivity light, decomposing to Hg and [1][2]
Hgl.

Synthesis and Experimental Protocols

Dimercury diiodide can be synthesized through several methods, including direct reaction of
the elements and precipitation. A detailed protocol for a high-temperature melt synthesis is
described below, adapted from patent literature.

Synthesis from Mercury and Mercuric lodide (Melt
Method)

This method yields a product with a mercury-to-iodine atomic ratio close to 1:1 and is suitable
for producing material for single crystal growth.[3]
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Experimental Protocol:

Materials:

High-purity elemental mercury (Hg)

High-purity mercuric iodide (Hgl2)

Quartz ampoule

Vacuum pump capable of reaching 10-2to 10—3 Pa

Tube furnace with programmable temperature control

Procedure:

o Ampoule Preparation: Thoroughly clean a quartz ampoule and dry it completely.

e Charging the Ampoule: Place measured quantities of elemental mercury and mercuric iodide
into the prepared ampoule.

o Evacuation and Sealing: Connect the ampoule to a vacuum pump and evacuate it until the
pressure drops to 10~2 to 102 Pa. Seal the ampoule under vacuum using a torch.

e Heating: Place the sealed ampoule vertically in a tube furnace. Increase the temperature of
the furnace at a rate of 20-100°C per hour until it reaches 300-370°C.[3]

e Homogenization: Once all the mercuric iodide has melted, maintain the temperature for 1-4
hours to ensure a homogeneous melt.[3]

o Crystallization: Reduce the furnace temperature at a rate of 200-400°C per hour to a
temperature below the peritectic reaction temperature (297°C) and above the eutectic
reaction temperature (231°C) of the iodine-mercury binary system. Hold at this temperature
for 2-10 hours to allow for crystallization of dimercury diiodide.[3]

e Cooling: Cool the furnace to room temperature.
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e Product Isolation: Carefully remove the ampoule from the furnace. The product will have
segregated, with excess mercury at the bottom and any unreacted mercuric iodide at the top.
The dimercury diiodide can then be isolated.[3]
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Caption: Workflow for the synthesis of dimercury diiodide via the melt method.
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Applications and Experimental Protocols
Gravimetric Analysis

Dimercury diiodide and other mercury(l) salts can be used in the gravimetric determination of
halides. The principle involves the precipitation of the insoluble mercury(l) halide, which is then
isolated, dried, and weighed.

Experimental Protocol: Gravimetric Determination of lodide (Illustrative)

This protocol illustrates the general principles of gravimetric analysis for halides, which can be
adapted for the use of mercury(l) nitrate as a precipitant for iodide ions.

Materials:

» Unknown sample containing iodide ions
e Mercury(l) nitrate solution (precipitating agent)
e Dilute nitric acid

» Deionized water

o Ashless filter paper

e Gooch crucible

e Drying oven

» Desiccator

e Analytical balance

Procedure:

o Sample Preparation: Accurately weigh a suitable amount of the dried unknown sample and
dissolve it in deionized water. Acidify the solution with a few drops of dilute nitric acid.
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Precipitation: Slowly add a slight excess of the mercury(l) nitrate solution to the sample
solution while stirring continuously. The formation of a yellow precipitate of dimercury
diiodide indicates the presence of iodide.

Digestion: Heat the solution gently (without boiling) for a period to encourage the growth of
larger, more easily filterable crystals. Allow the precipitate to settle.

Filtration: Filter the precipitate through a pre-weighed Goch crucible fitted with ashless filter
paper. Ensure all the precipitate is transferred from the beaker to the filter.

Washing: Wash the precipitate with small portions of dilute nitric acid solution to remove any
soluble impurities.

Drying: Dry the crucible and precipitate in an oven at an appropriate temperature until a
constant weight is achieved.

Cooling and Weighing: Cool the crucible in a desiccator to room temperature and then weigh
it accurately on an analytical balance. Repeat the drying, cooling, and weighing steps until a
constant mass is obtained.

Calculation: From the mass of the dimercury diiodide precipitate, calculate the mass and
percentage of iodide in the original sample.
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Caption: General workflow for the gravimetric determination of iodide.
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Semiconductor Material and Crystal Growth

Dimercury diiodide exhibits semiconductor properties, making it a material of interest for

applications in optoelectronic devices.[4] A critical step in fabricating such devices is the growth

of high-purity single crystals. The physical vapor transport (PVT) method is a common

technique for growing crystals of materials like mercurous halides.[5]

Experimental Protocol: Crystal Growth by Physical Vapor Transport (PVT)

Materials:

High-purity synthesized dimercury diiodide

Quartz growth ampoule with a narrow tip for seed selection

Two-zone tube furnace

Vacuum system

Procedure:

Material Purification: The synthesized dimercury diiodide starting material is further purified
by resublimation.[5]

Ampoule Loading and Sealing: The purified material is loaded into a quartz ampoule. The
ampoule is then evacuated and sealed under high vacuum.

Furnace Setup: The sealed ampoule is placed in a two-zone vertical furnace. The source
material is located in the hotter zone (T1), and the crystal will grow in the cooler zone (T2).

Vapor Transport: The furnace is heated to create a temperature gradient. The dimercury
diiodide at the source sublimes and is transported as a vapor to the cooler end of the
ampoule.

Nucleation and Growth: At the cooler end, the vapor becomes supersaturated and nucleation
occurs, ideally at the narrow tip of the ampoule, forming a seed crystal. Crystal growth then
proceeds from this seed. The temperature gradient and the rate of transport are critical
parameters that control the size and quality of the resulting crystal.
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o Cooling and Recovery: After a sufficient growth period, the furnace is slowly cooled to room
temperature. The ampoule is then carefully removed, and the single crystal of dimercury
diiodide is recovered.
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Caption: Workflow for single crystal growth of Hgzl2 by physical vapor transport.
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Toxicity and Safety

Dimercury diiodide is classified as highly toxic. It is fatal if swallowed, in contact with skin, or if
inhaled. It may also cause damage to organs through prolonged or repeated exposure and is
very toxic to aquatic life with long-lasting effects.[4]

Mechanism of Toxicity

The toxicity of mercury compounds stems from their ability to bind with high affinity to sulthydryl
groups in proteins and enzymes. This binding can inactivate critical cellular functions, leading
to oxidative stress, disruption of cellular membranes, and ultimately cell death.[4] The kidneys
and the central nervous system are primary targets for mercury toxicity.
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Caption: Simplified signaling pathway of dimercury diiodide toxicity.
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Safe Handling and Emergency Procedures

Handling:

Always handle dimercury diiodide in a well-ventilated chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-
resistant gloves (nitrile or neoprene, double-gloving is recommended), and chemical safety

goggles.[6]
Avoid the formation of dust.[7]
Wash hands thoroughly after handling.[6]

Store in a tightly closed, light-resistant container in a cool, dry, well-ventilated area,
segregated from incompatible materials.[6]

Emergency Procedures (Exposure):

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[7]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Seek immediate medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Spill Cleanup:

Evacuate the area and prevent entry.
Wear appropriate PPE, including respiratory protection.

For small spills, use a mercury spill kit with absorbing powder and sponges.
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e Do not use a standard vacuum cleaner as this will aerosolize the mercury.

e Collect all contaminated materials in a sealed, labeled container for hazardous waste
disposal.[8]

Waste Disposal:

o All dimercury diiodide waste and contaminated materials must be disposed of as
hazardous waste in accordance with local, state, and federal regulations.[9][10]

o Store waste in clearly labeled, sealed containers.[6]
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Caption: Emergency response workflow for a dimercury diiodide incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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